![molecular formula C24H24N4O8S2 B4069936 N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide](/img/structure/B4069936.png)
N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide
Overview
Description
N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide, also known as MNPNP, is a chemical compound that has been widely used in scientific research due to its unique properties. MNPNP belongs to the class of piperazinecarboxamide compounds and is known for its potent inhibitory effects on various enzymes and biological processes.
Mechanism of Action
The mechanism of action of N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide is not fully understood, but it is believed to involve the inhibition of key enzymes and biological processes. This compound has been shown to bind to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate. This compound has also been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that are involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects that have been studied extensively in scientific research. This compound has been shown to inhibit the growth of several cancer cell lines, making it a promising candidate for cancer treatment. This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide has several advantages and limitations for lab experiments. One advantage of this compound is its potent inhibitory effects on various enzymes and biological processes, which make it a useful tool for studying these processes in vitro. Another advantage of this compound is its ability to inhibit the growth of cancer cell lines, which makes it a promising candidate for cancer treatment. However, one limitation of this compound is its complex synthesis method, which requires specialized equipment and expertise. Another limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide research. One direction is to further investigate the mechanism of action of this compound, which may provide insights into its potential therapeutic uses. Another direction is to study the effects of this compound on other enzymes and biological processes, which may identify new targets for drug development. Additionally, future research could focus on developing new synthesis methods for this compound that are more efficient and cost-effective. Finally, future research could focus on developing this compound derivatives that have improved pharmacological properties and reduced toxicity.
Scientific Research Applications
N-(2-methoxy-5-nitrophenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide has been widely used in scientific research due to its potent inhibitory effects on various enzymes and biological processes. This compound has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. This compound has also been shown to inhibit the growth of several cancer cell lines, making it a promising candidate for cancer treatment.
properties
IUPAC Name |
1,4-bis(benzenesulfonyl)-N-(2-methoxy-5-nitrophenyl)piperazine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O8S2/c1-36-23-13-12-18(28(30)31)16-21(23)25-24(29)22-17-26(37(32,33)19-8-4-2-5-9-19)14-15-27(22)38(34,35)20-10-6-3-7-11-20/h2-13,16,22H,14-15,17H2,1H3,(H,25,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNOIAGZGWZJGKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2CN(CCN2S(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O8S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
560.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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